Cas no 2306265-14-3 (tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate)

• Product Name: tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate
• CAS No: 2306265-14-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5304065
• Update Time: 2026-03-10

tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-oxo-7-oxaspiro[3.5]non-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-9-6-13(7-9)4-5-17-8-10(13)15/h9H,4-8H2,1-3H3,(H,14,16)
• InChI Key： SQRINFOCGFBMKK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2(CCOCC2=O)C1

Additional information on tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate

tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate: A Comprehensive Overview

The compound CAS No. 2306265-14-3, commonly referred to as tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate, is a highly specialized chemical entity with significant applications in various fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential utility in drug development and advanced material synthesis.

The name tert-butyl N-(5-oxo-7-oxaspiro[3.5]nonan-2-yl)carbamate itself provides insight into its molecular architecture. The "tert-butyl" group indicates a branched alkyl substituent, while the "N-(5-oxo)" suggests the presence of a carbonyl group at the fifth position of the spiro ring system. The "7 oxaspiro[3.5]nonan" component describes a spirocyclic structure with an oxygen atom at the seventh position, forming a bridge between two rings—a three-membered and a five-membered ring, respectively.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex spirocyclic systems, making compounds like CAS No. 2306265-14-3 more accessible for research purposes. These developments have been driven by the demand for novel scaffolds in drug discovery, where spirocyclic compounds are known for their ability to modulate biological targets with high specificity and potency.

In terms of applications, tert-butyl N-(5 oxo 7 oxaspiro[3.5]nonan 2 yl)carbamate has shown promise in the development of bioactive molecules. Its rigid spirocyclic framework provides an ideal platform for exploring stereochemical effects and optimizing pharmacokinetic properties such as solubility and bioavailability. Researchers have also explored its potential as an intermediate in the synthesis of more complex molecules, leveraging its functional groups for further chemical transformations.

The synthesis of this compound typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methodologies. Key steps often include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization to introduce the tert-butyl carbamate group. Recent studies have highlighted the use of transition metal catalysts to enhance reaction efficiency and selectivity during these steps.

From a biological standpoint, preliminary assays have indicated that CAS No. 2306265 14 3 exhibits interesting bioactivity profiles, particularly in enzyme inhibition studies targeting key therapeutic areas such as oncology and inflammation. Its ability to interact with specific protein targets underscores its potential as a lead compound for drug development programs.

In conclusion, tert-butyl N-(5 oxo 7 oxaspiro[3.5]nonan 2 yl)carbamate, or CAS No 2306265 14 3, represents a cutting-edge chemical entity with vast untapped potential in scientific research and industrial applications. As advancements in synthetic methods continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.